Cas no 683274-59-1 (6-(1,4-Diazepan-1-yl)nicotinonitrile)
683274-59-1 structure
Product Name:6-(1,4-Diazepan-1-yl)nicotinonitrile
CAS No:683274-59-1
MF:C11H14N4
MW:202.255661487579
CID:502036
PubChem ID:2747101
Update Time:2025-04-19
6-(1,4-Diazepan-1-yl)nicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,6-(hexahydro-1H-1,4-diazepin-1-yl)-
- 6-(1,4-Diazepan-1yl)nicotinonitrile
- 6-(1,4-DIAZEPAN-1-YL)NICOTINONITRILE
- 6-(1,4-diazepan-1-yl)pyridine-3-carbonitrile
- 5-(1,4-diazepan-1-yl)picolinonitrile
- MLS001182380
- 6-(1,4-diazepan-1-yl)nicotinonitrile, AldrichCPR
- NCGC00175727-01
- FT-0692823
- AKOS000140875
- EN300-5300595
- SMR000568094
- HMS2873D10
- AWTOGESBXYCVMV-UHFFFAOYSA-N
- Maybridge4_004605
- CHEMBL1464911
- 6-(1,4-diazepan-1-yl)-3-pyridyl cyanide
- CS-0315672
- A836109
- HMS1520D08
- SCHEMBL2003952
- MFCD01567269
- FS-1483
- DTXSID50372628
- 683274-59-1
- 6-(1,4-diazepan-1-yl)-3-pyridinecarbonitrile
- DB-350099
- 6-(1,4-Diazepan-1-yl)nicotinonitrile
-
- MDL： MFCD01567269
- Inchi： 1S/C11H14N4/c12-8-10-2-3-11(14-9-10)15-6-1-4-13-5-7-15/h2-3,9,13H,1,4-7H2
- InChI Key： AWTOGESBXYCVMV-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(C#N)=CN=2)CCNCCC1
Computed Properties
- Exact Mass: 202.12200
- Monoisotopic Mass: 202.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: 0.7
Experimental Properties
- Density: 1.18
- Melting Point: 63 °C
- Boiling Point: 407.9°C at 760 mmHg
- Flash Point: 200.5°C
- Refractive Index: 1.592
- PSA: 51.95000
- LogP: 1.14678
6-(1,4-Diazepan-1-yl)nicotinonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(1,4-Diazepan-1-yl)nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D423520-100mg |
6-(1,4-Diazepan-1-yl)nicotinonitrile |
683274-59-1 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D423520-500mg |
6-(1,4-Diazepan-1-yl)nicotinonitrile |
683274-59-1 | 500mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D423520-1g |
6-(1,4-Diazepan-1-yl)nicotinonitrile |
683274-59-1 | 1g |
$ 135.00 | 2022-06-05 | ||
| Apollo Scientific | OR103706-1g |
6-(Homopiperazin-1-yl)nicotinonitrile |
683274-59-1 | 1g |
£70.00 | 2025-02-19 | ||
| Chemenu | CM286352-10g |
6-(1,4-Diazepan-1-yl)nicotinonitrile |
683274-59-1 | 97% | 10g |
$328 | 2022-06-10 | |
| Fluorochem | 017415-1g |
6-(1,4-Diazepan-1-yl)nicotinonitrile |
683274-59-1 | 95 | 1g |
￡34.00 | 2022-03-01 | |
| Fluorochem | 017415-5g |
6-(1,4-Diazepan-1-yl)nicotinonitrile |
683274-59-1 | 95 | 5g |
￡148.00 | 2022-03-01 | |
| Chemenu | CM286352-10g |
6-(1,4-Diazepan-1-yl)nicotinonitrile |
683274-59-1 | 97% | 10g |
$328 | 2021-06-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-284724-1 g |
6-(1,4-Diazepan-1-yl)nicotinonitrile, |
683274-59-1 | 1g |
￥557.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-284724A-5 g |
6-(1,4-Diazepan-1-yl)nicotinonitrile, |
683274-59-1 | 5g |
￥2,106.00 | 2023-07-11 |
6-(1,4-Diazepan-1-yl)nicotinonitrile Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
683274-59-1 (6-(1,4-Diazepan-1-yl)nicotinonitrile) Related Products
- 90839-82-0(6-Pyrrolidin-1-ylnicotinonitrile)
- 149554-29-0(6-Piperazinonicotinonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
